Cas no 204641-55-4 (3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine)
204641-55-4 structure
Product Name:3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
CAS No:204641-55-4
MF:C12H7ClF3NS
MW:289.703891038895
CID:3168334
PubChem ID:22450293
Update Time:2025-04-21
3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
- SCHEMBL7671680
- 3-chloro-2-phenylsulfanyl-5-(trifluoromethyl)pyridine
- 204641-55-4
- 3-Chloro-2-phenylthio-5-trifluoromethylpyridine
- AKOS022193575
- DK-0016
- 3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C12H7ClF3NS/c13-10-6-8(12(14,15)16)7-17-11(10)18-9-4-2-1-3-5-9/h1-7H
- InChI Key: STPADWRNLPKPIE-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC=CC=1
Computed Properties
- Exact Mass: 288.9939826Da
- Monoisotopic Mass: 288.9939826Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 38.2Ų
3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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